Cas no 2229520-51-6 ((1-cyclohexyl-4,4-difluorocyclohexyl)methanamine)

• Product Name: (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine
• CAS No: 2229520-51-6
• MF: C₁₃H₂₃F₂N
• MW: 231.325230836868
• CID: 6461962
• PubChem ID: 165841765
• Update Time: 2025-05-20

(1-cyclohexyl-4,4-difluorocyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine
• 2229520-51-6
• EN300-1948189

• Inchi： 1S/C13H23F2N/c14-13(15)8-6-12(10-16,7-9-13)11-4-2-1-3-5-11/h11H,1-10,16H2
• InChI Key： VKYMPVOQROPYOP-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C1CCCCC1)F

Computed Properties

• Exact Mass: 231.17985606g/mol
• Monoisotopic Mass: 231.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine

Comprehensive Overview of (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine (CAS No. 2229520-51-6)

The compound (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine (CAS No. 2229520-51-6) is a specialized organic molecule featuring a unique structural framework. Its chemical architecture combines a cyclohexyl ring with a difluorocyclohexyl moiety, linked to a methanamine functional group. This configuration renders it a subject of interest in pharmaceutical research, material science, and agrochemical applications. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a candidate for drug discovery programs targeting CNS disorders and inflammation.

Researchers and industry professionals frequently search for terms like "synthesis of (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine", "CAS 2229520-51-6 applications", and "fluorinated cyclohexyl derivatives in medicine". These queries reflect the growing demand for fluorinated compounds in modern therapeutics. Fluorination is a key strategy in medicinal chemistry, as it improves bioavailability and binding affinity. The difluorocyclohexyl segment in this compound is particularly noteworthy, as it mimics bioactive conformations seen in FDA-approved drugs.

From an industrial perspective, 2229520-51-6 has garnered attention for its potential role in advanced material development. Its rigid cyclohexane backbone and fluorine substituents contribute to thermal stability, a property highly sought after in high-performance polymers and liquid crystal displays (LCDs). Startups and academic labs are exploring its use in supramolecular chemistry and catalysis, aligning with the global push toward sustainable chemical processes.

Environmental and safety profiles are critical considerations for any novel compound. While (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine is not classified as hazardous under current regulatory frameworks, proper handling protocols are recommended due to its amine functionality. Users often inquire about "degradation pathways of fluorinated amines" and "green chemistry alternatives for cyclohexyl derivatives", highlighting the intersection of innovation and environmental responsibility in chemical design.

The analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Patent literature reveals its inclusion in several proprietary formulations, particularly in kinase inhibitor research—a hot topic in oncology drug development. As AI-driven molecular modeling accelerates, compounds like CAS 2229520-51-6 benefit from in silico screening techniques that predict their interactions with biological targets.

Market trends indicate rising investments in fluorine-containing building blocks, with 2229520-51-6 positioned as a versatile intermediate. Its compatibility with cross-coupling reactions and reductive amination protocols makes it valuable for combinatorial chemistry libraries. For suppliers and distributors, SEO-optimized content often targets keywords such as "high-purity (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine suppliers" and "custom synthesis of fluorinated amines" to capture B2B traffic.

In conclusion, (1-cyclohexyl-4,4-difluorocyclohexyl)methanamine exemplifies the convergence of structural ingenuity and practical utility. Its dual relevance in life sciences and advanced materials ensures sustained academic and commercial interest, driven by evolving applications in precision medicine and smart materials.